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Compound of Interest

Compound Name: Benzyl tosylate

Cat. No.: B085727 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Benzyl tosylate, a compound that requires careful management due

to its hazardous properties. By adhering to these procedural steps, you can mitigate risks and

maintain a safe laboratory environment.

Benzyl tosylate is a chemical intermediate that presents several hazards: it is harmful if

swallowed, causes skin irritation, can result in serious eye damage, and may lead to respiratory

irritation.[1] Proper handling and disposal are critical to ensure the safety of laboratory

personnel.

Essential Safety and Physical Data
A thorough understanding of a chemical's properties is the foundation of safe handling. The

following table summarizes key quantitative data for Benzyl tosylate.
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Property Value

Molecular Formula C₁₄H₁₄O₃S

Molecular Weight 262.33 g/mol [1]

Appearance White solid

Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye damage, May cause

respiratory irritation[1]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of Personal Protective Equipment (PPE) are your first line of

defense when handling Benzyl tosylate. The following table outlines the recommended PPE

for various laboratory operations.

Operation Required PPE

Weighing and Transferring
- Nitrile gloves- Safety glasses with side shields-

Laboratory coat

In Reaction Setup/Active Use

- Nitrile gloves (consider double-gloving)-

Chemical splash goggles- Face shield-

Chemical-resistant laboratory coat- Use of a

certified chemical fume hood is mandatory.

Handling Spills

- Heavy-duty nitrile or butyl rubber gloves-

Chemical splash goggles- Face shield-

Chemical-resistant disposable gown or

coveralls- Respiratory protection (vapor

respirator) may be required depending on the

spill size and ventilation.[2]

Experimental Protocol: Weighing and Dissolving
Benzyl Tosylate
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This protocol details the step-by-step procedure for safely weighing and dissolving solid Benzyl
tosylate for use in a chemical reaction.

Objective: To accurately weigh and dissolve Benzyl tosylate while minimizing exposure risk.

Materials:

Benzyl tosylate

Appropriate solvent (e.g., dichloromethane, ethyl acetate)

Weighing paper or boat

Spatula

Beaker or flask

Stir bar

Stir plate

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Don all required PPE: nitrile gloves, safety glasses with side shields, and a laboratory

coat.

Place all necessary equipment (balance, weighing paper, spatula, beaker, solvent) inside

the fume hood.

Weighing:

Tare the balance with the weighing paper or boat.
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Carefully use a clean spatula to transfer the desired amount of Benzyl tosylate from its

container onto the weighing paper.

Avoid generating dust. If any solid is spilled, clean it up immediately following the spill

cleanup procedure outlined below.

Record the exact weight.

Dissolution:

Carefully transfer the weighed Benzyl tosylate into the beaker or flask.

Add the appropriate volume of solvent to the beaker.

Place the beaker on a stir plate and add a stir bar.

Stir the mixture until the Benzyl tosylate is completely dissolved.

Cleanup:

Dispose of the used weighing paper and any contaminated materials in the designated

solid hazardous waste container.

Wipe down the spatula and any affected surfaces within the fume hood with an

appropriate solvent and dispose of the cleaning materials as hazardous waste.

Wash hands thoroughly after the procedure.

Emergency and Disposal Procedures
Spill Response Workflow

In the event of a Benzyl tosylate spill, a systematic approach is crucial to ensure safety and

proper cleanup.
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Assess the Spill

Evacuate the Immediate Area

If significant

Don Appropriate PPE

If minor

Alert Others and Supervisor

Contain the Spill

Absorb the Spilled Material

Collect and Bag Contaminated Materials

Decontaminate the Area

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Benzyl tosylate spill.
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Disposal Plan

All waste materials contaminated with Benzyl tosylate must be treated as hazardous waste.

Solid Waste: Used gloves, weighing paper, and other contaminated disposable materials

should be placed in a clearly labeled, sealed hazardous waste bag or container.

Liquid Waste: Unused solutions and reaction mixtures containing Benzyl tosylate should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office in accordance with local, state, and federal regulations. Do not pour

Benzyl tosylate solutions down the drain.[3][4]

PPE Selection Logic
Choosing the correct level of PPE is dependent on the scale and nature of the experimental

work.

Experimental Scale
Required PPE

Small Scale
(<1g)

Standard PPE:
- Nitrile Gloves
- Safety Glasses

- Lab Coat

Large Scale
(>1g)

Enhanced PPE:
- Double Gloves

- Goggles & Face Shield
- Chemical-Resistant Coat

Click to download full resolution via product page
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Caption: Decision logic for selecting appropriate PPE based on experimental scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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